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Compound of Interest

Compound Name: Tubulin inhibitor 27

Cat. No.: B15143439 Get Quote

Application Note and Protocols
This document provides detailed guidelines and protocols for the preparation, storage, and use

of stock solutions of Tubulin inhibitor 27 (CAS No. 184579-57-5) for in vitro cell culture

experiments. These recommendations are intended for researchers, scientists, and

professionals in the field of drug development.

Introduction
Tubulin inhibitor 27 is a small molecule that functions as a tubulin polymerization inhibitor,

exhibiting anti-angiogenesis and antitumor properties.[1] Accurate preparation of stock

solutions is critical for obtaining reproducible and reliable experimental results. This guide

outlines the best practices for dissolving, storing, and diluting Tubulin inhibitor 27 for use in

cell-based assays.

Physicochemical and Biological Properties
A summary of the key properties of Tubulin inhibitor 27 is provided in the table below. This

information is essential for accurate stock solution preparation and experimental design.
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Property Value Source(s)

Molecular Weight 349.38 g/mol [1][2]

Molecular Formula C₂₁H₁₉NO₄ [1][3]

CAS Number 184579-57-5

Mechanism of Action Tubulin polymerization inhibitor

Biological Activity

Anti-angiogenesis and

antitumor activities; IC₅₀ of

25.6 μM for tubulin

polymerization.

Recommended Solvent Dimethyl sulfoxide (DMSO)

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tubulin inhibitor 27 in

high-quality, anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

Tubulin inhibitor 27 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol:

Equilibrate Reagents: Allow the vial of Tubulin inhibitor 27 powder and the anhydrous

DMSO to reach room temperature before opening to prevent moisture condensation.
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Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Tubulin inhibitor 27 needed using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

) / 1000

Mass (mg) = 10 mM x 1 mL x 349.38 g/mol / 1000 = 3.49 mg

Weigh the Compound: On a calibrated analytical balance, carefully weigh out 3.49 mg of

Tubulin inhibitor 27 powder into a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution, but the

temperature sensitivity of the compound should be considered.

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and the date of preparation. Store the aliquots at -20°C or -80°C,

protected from light.

Storage and Stability
Proper storage is crucial to maintain the biological activity of Tubulin inhibitor 27 stock

solutions.
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Solution Type
Storage
Temperature

Recommended
Shelf Life

Notes

Solid Powder -20°C Up to 3 years
Protect from moisture

and light.

DMSO Stock Solution -20°C or -80°C
Up to 6 months to 1

year

Aliquot to avoid

freeze-thaw cycles.

Discard if precipitation

is observed.

Aqueous Working

Solution
Use immediately

Not recommended for

storage

Small molecule

inhibitors can be

unstable in aqueous

media. Prepare fresh

for each experiment.

Preparation of Working Solutions for Cell Culture
For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

desired concentration in the cell culture medium. It is critical to keep the final DMSO

concentration in the culture medium low (ideally below 0.1%, and not exceeding 0.5%) to

prevent solvent-induced cytotoxicity.

Protocol for Preparing a 10 µM Working Solution:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Tubulin inhibitor 27 stock solution

at room temperature.

Serial Dilution: To minimize precipitation, perform a serial dilution. For example, to make a 10

µM working solution in 1 mL of cell culture medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

cell culture medium. This results in a 100 µM solution.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve a final concentration of 10 µM. The final DMSO concentration will be 0.1%.
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Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the inhibitor.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

a simplified representation of the signaling pathway affected by tubulin inhibitors.
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Workflow for preparing Tubulin inhibitor 27 solutions.
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Simplified pathway of tubulin inhibitor action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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